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Compound of Interest

Compound Name: 4-Hydroxy Trimethoprim-d9

Cat. No.: B15144458

Technical Guide: 4-Hydroxy Trimethoprim-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxy Trimethoprim-d9, a
deuterated analog of a known metabolite of the antibacterial agent Trimethoprim. This
document summarizes its chemical properties and provides context for its potential biological
activity based on the well-characterized mechanisms of Trimethoprim and its derivatives.

Core Compound Data

The key quantitative data for 4-Hydroxy Trimethoprim-d9 are summarized in the table below.

Property Value Citation(s)
Molecular Weight 315.37 g/mol [1]
Molecular Formula C14HoDoN4O4 [1]

2,6-diamino-5-[[3,4,5-
IUPAC Name tris(trideuteriomethoxy)phenyl] [2]
methyl]-1H-pyrimidin-4-one

Unlabelled CAS Number 112678-48-5 [2]
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Synthesis and Experimental Protocols

While specific synthesis protocols for 4-Hydroxy Trimethoprim-d9 are not readily available in
the public domain, the synthesis of its non-deuterated counterpart, 4-Hydroxy Trimethoprim,
and other Trimethoprim derivatives has been described. The synthesis of Trimethoprim often
starts from 3,4,5-trimethoxybenzaldehyde.[3] One common method involves the condensation
of 3,4,5-trimethoxybenzaldehyde with 3-ethoxy- or 3-anilinopropionitrile, followed by a reaction
with guanidine to yield Trimethoprim.[3] The synthesis of 4-Hydroxy Trimethoprim would likely
involve a demethylation step of the methoxy group at the 4-position of the trimethoxybenzyl
ring.[4]

For the deuterated variant, 4-Hydroxy Trimethoprim-d9, the introduction of deuterium atoms
would likely occur through the use of deuterated starting materials or reagents during the
synthesis process.

General Experimental Approach for Analog Analysis

The analysis of Trimethoprim and its analogs typically involves a range of analytical techniques
to confirm structure and purity. High-performance liquid chromatography (HPLC) is a common
method for the analysis of Trimethoprim in various matrices.[5] A typical HPLC method would
utilize a reverse-phase column with a mobile phase consisting of a buffer such as sodium
acetate and an organic solvent like acetonitrile, with detection at 254 nm.[5] Other analytical
techniques employed for the characterization of Trimethoprim derivatives include *H-NMR,
Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Thermogravimetric Analysis (TGA).

[6]

Biological Activity and Mechanism of Action

Trimethoprim is a well-established antibacterial agent that functions as a competitive inhibitor of
dihydrofolate reductase (DHFR).[7][8] This enzyme is crucial for the reduction of dihydrofolate
to tetrahydrofolate, a vital cofactor in the biosynthesis of nucleotides and certain amino acids.
[7][9] By inhibiting bacterial DHFR, Trimethoprim disrupts the synthesis of DNA, RNA, and
proteins, leading to a bacteriostatic effect.[10][11] Trimethoprim exhibits a significantly higher
affinity for bacterial DHFR than for the mammalian enzyme, which accounts for its selective
toxicity.[8]
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The 4-hydroxy metabolite of Trimethoprim is a known product of its metabolism.[10] While the
specific biological activity of 4-Hydroxy Trimethoprim-d9 is not extensively documented, it is
expected to retain the core mechanism of action of the parent compound, Trimethoprim, by
targeting DHFR. The introduction of deuterium atoms can potentially alter the pharmacokinetic
profile of the molecule.[12][13]

Trimethoprim is often used in combination with sulfamethoxazole, which inhibits an earlier step
in the folate synthesis pathway.[14] This combination results in a synergistic antibacterial effect.
[14]

Visualizations
Folate Biosynthesis Pathway and Trimethoprim
Inhibition

The following diagram illustrates the bacterial folate biosynthesis pathway and the point of
inhibition by Trimethoprim.
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Caption: Bacterial folate synthesis pathway and Trimethoprim's mechanism of action.

Experimental Workflow for Trimethoprim Analog
Evaluation

This diagram outlines a typical experimental workflow for the synthesis and evaluation of new
Trimethoprim analogs.
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Caption: A generalized experimental workflow for Trimethoprim analog development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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